![molecular formula C20H18N2O3 B5801210 N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide](/img/structure/B5801210.png)
N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide
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Overview
Description
N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide, also known as AMN082, is a small molecule compound that has been extensively studied for its potential use in treating various neurological disorders. This compound belongs to the family of naphthalene derivatives and has been found to have a unique mechanism of action that makes it a promising candidate for drug development.
Mechanism of Action
N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide acts as a positive allosteric modulator of mGluR7, which means that it enhances the activity of this receptor in response to the binding of glutamate. This leads to the inhibition of neurotransmitter release, particularly of the excitatory neurotransmitter glutamate, which is implicated in various neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which can help to alleviate the symptoms of various neurological disorders. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in promoting the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
The use of N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide in lab experiments has several advantages. It is a highly selective agonist for mGluR7, which means that it can be used to study the specific effects of this receptor without affecting other receptors. However, one limitation of using this compound is that it has poor solubility in water, which can make it difficult to administer in experiments.
Future Directions
There are several future directions for research on N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide. One direction is to investigate its potential use in treating other neurological disorders such as Alzheimer's disease and Huntington's disease. Another direction is to explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, more research is needed to understand the long-term effects of this compound on the brain and to develop more effective methods of administering the compound.
Synthesis Methods
The synthesis of N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide involves a multi-step process that starts with the reaction of 2-naphthoic acid with thionyl chloride to form 2-naphthoyl chloride. This intermediate is then reacted with 4-acetamidophenol to form N-[4-(acetylamino)phenyl]-2-naphthamide. Finally, the methoxy group is introduced using sodium methoxide to obtain this compound.
Scientific Research Applications
N-[4-(acetylamino)phenyl]-1-methoxy-2-naphthamide has been extensively studied for its potential use in treating various neurological disorders such as Parkinson's disease, schizophrenia, and depression. It has been found to act as a selective agonist for the metabotropic glutamate receptor 7 (mGluR7), which is involved in the regulation of neurotransmitter release and synaptic plasticity.
properties
IUPAC Name |
N-(4-acetamidophenyl)-1-methoxynaphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3/c1-13(23)21-15-8-10-16(11-9-15)22-20(24)18-12-7-14-5-3-4-6-17(14)19(18)25-2/h3-12H,1-2H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWUHMCNKLFDJLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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